Cas no 2137827-30-4 (4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 2137827-30-4
• MF: C₁₀H₂₀N₄O₃S
• MW: 276.355800628662
• CID: 6079662
• PubChem ID: 165451808
• Update Time: 2025-05-20

4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• EN300-739511
• 2137827-30-4

• Inchi： 1S/C10H20N4O3S/c1-8(2)14-10(18(11,15)16)9(7-13-14)6-12-4-5-17-3/h7-8,12H,4-6H2,1-3H3,(H2,11,15,16)
• InChI Key： YCNBJUXXQURFSR-UHFFFAOYSA-N
• SMILES： S(C1=C(C=NN1C(C)C)CNCCOC)(N)(=O)=O

Computed Properties

• Exact Mass: 276.12561169g/mol
• Monoisotopic Mass: 276.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 108Ų

Additional information on 4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide

4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide: A Comprehensive Overview

CAS No. 2137827-30-4 refers to the compound known as 4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide, a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by a pyrazole ring, which serves as the central framework. The pyrazole moiety is substituted at position 5 with a sulfonamide group, while position 4 bears a [(2-methoxyethyl)amino]methyl substituent. Additionally, the 1-position of the pyrazole ring is occupied by an isopropyl group. This combination of functional groups imparts the compound with diverse chemical and biological properties, rendering it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The sulfonamide group is known to exhibit strong binding affinity towards certain protein targets, making it a valuable component in the design of bioactive molecules. Furthermore, the presence of the methoxyethylamino group introduces additional flexibility and hydrogen bonding capabilities, enhancing the compound's interactions with biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The construction of the pyrazole ring typically involves the reaction of an aldehyde with an amine in the presence of heat or catalytic agents. Subsequent functionalization steps are then employed to introduce the sulfonamide and methoxyethylamino groups, ensuring precise control over the final product's structure.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. For instance, preliminary assays have demonstrated its ability to inhibit certain enzymatic activities, suggesting its potential as a lead compound in therapeutic development. Moreover, its structural versatility allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe utilization. Recent research has focused on assessing its biodegradability under various conditions, with findings indicating that it undergoes microbial degradation under aerobic conditions. This information is essential for determining its environmental fate and ensuring sustainable practices in its production and application.

In conclusion, CAS No. 2137827-30-4, or 4-{[(2-methoxyethyl)amino]methyl}-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide, represents a promising chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both research and industry. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation and development.